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Compound of Interest

Compound Name: Spiroplatin

Cat. No.: B1619557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spiroplatin, a platinum-based coordination complex, has been investigated for its potential as

an antineoplastic agent. As with other drugs in this class, its cytotoxic effects are believed to

stem from its ability to form adducts with DNA, ultimately inhibiting DNA replication and

transcription and inducing apoptosis in cancer cells. This technical guide provides a detailed

overview of the chemical structure and a comprehensive synthesis protocol for Spiroplatin,

intended to support researchers and professionals in the fields of medicinal chemistry and drug

development.

Chemical Structure
Spiroplatin is a square planar platinum(II) complex. The central platinum atom is coordinated

to a bidentate N,N'-donor ligand, 1,1-di(aminomethyl)cyclohexane, and a bidentate O,O'-donor

sulfate ligand. This arrangement results in a spirocyclic structure at the platinum center.

Molecular Formula: C₈H₁₈N₂O₄PtS[1]

IUPAC Name: [1-(aminomethyl)cyclohexyl]methanamine;platinum(2+);sulfate[1]

Synonyms: TNO-6, (1,1-Cyclohexanedimethanamine-N,N')(sulfato(2-)-O,O')-platinum(II)[1]

Chemical Structure Diagram:
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Caption: Chemical structure of Spiroplatin.

Physicochemical Properties
A summary of the key physicochemical properties of Spiroplatin is provided in the table below.

Property Value

Molecular Weight 433.38 g/mol [2]

Molecular Formula C₈H₁₈N₂O₄PtS[1]

Appearance Solid

Stereochemistry Achiral

Synthesis of Spiroplatin
The synthesis of Spiroplatin is a multi-step process that involves the initial formation of a

platinum-halide intermediate followed by the displacement of the halide ligands with a sulfate
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group. The following protocol outlines a representative synthesis.

Materials and Reagents
Potassium tetrachloroplatinate(II) (K₂PtCl₄)

Potassium iodide (KI)

1,1-Di(aminomethyl)cyclohexane

Silver sulfate (Ag₂SO₄)

Deionized water

Ethanol

Diethyl ether

Experimental Protocol
Step 1: Synthesis of cis-Diiodo-(1,1-di(aminomethyl)cyclohexane)platinum(II)

Dissolve potassium tetrachloroplatinate(II) in deionized water.

Add a stoichiometric excess of potassium iodide to the solution, which will result in the

formation of the tetraiodoplatinate(II) complex ([PtI₄]²⁻), observable by a color change.

To this solution, add 1,1-di(aminomethyl)cyclohexane dropwise with continuous stirring.

The reaction mixture is stirred at room temperature for several hours, during which a

precipitate of cis-diiodo-(1,1-di(aminomethyl)cyclohexane)platinum(II) will form.

The precipitate is collected by filtration, washed sequentially with water, ethanol, and diethyl

ether, and then dried under vacuum.

Step 2: Synthesis of Spiroplatin

Suspend the cis-diiodo-(1,1-di(aminomethyl)cyclohexane)platinum(II) intermediate in

deionized water.
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Add a stoichiometric amount of silver sulfate to the suspension.

The reaction mixture is stirred in the dark to prevent the photoreduction of silver salts. Silver

iodide will precipitate out of the solution.

After the reaction is complete, the silver iodide precipitate is removed by filtration.

The filtrate, containing the dissolved Spiroplatin, is then carefully evaporated to yield the

final product. The product can be further purified by recrystallization.

Synthetic Pathway Diagram:

K2PtCl4 [PtI4]2-+ 4 KI

KI

cis-Diiodo-(1,1-di(aminomethyl)cyclohexane)platinum(II)+ Ligand

1,1-Di(aminomethyl)cyclohexane

Spiroplatin+ Ag2SO4

Ag2SO4
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Caption: Synthetic pathway of Spiroplatin.

Quantitative Data
Parameter Value

Yield Data not consistently available in literature.

Purity Determined by elemental analysis and HPLC.

Elemental Analysis C, H, N, S, Pt analysis to confirm stoichiometry.

¹H NMR

Expected to show signals for the aminomethyl

and cyclohexane protons. Specific data for

Spiroplatin is not readily available in public

literature.

IR Spectroscopy
Characteristic peaks for N-H, C-H, S=O, and Pt-

N/Pt-O vibrations are expected.
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Note: Detailed quantitative data such as specific reaction yields, purity percentages, and

comprehensive spectroscopic analyses for Spiroplatin are not widely published in readily

accessible scientific literature. Researchers undertaking this synthesis would need to perform

their own characterization and optimization.

Conclusion
This technical guide provides a foundational understanding of the chemical structure and a

viable synthetic route for Spiroplatin. The provided experimental protocol is based on

established principles of platinum coordination chemistry. For successful synthesis and

characterization, it is imperative that researchers adhere to rigorous experimental techniques

and utilize appropriate analytical methods to verify the identity and purity of the final compound.

Further research and publication of detailed analytical data would be beneficial to the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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